Cas no 1990504-34-1 (Bomedemstat)

• Product Name: Bomedemstat
• CAS No: 1990504-34-1
• MF: C₂₈H₃₄FN₇O₂
• MW: 519.61366891861
• CID: 4743974
• PubChem ID: 122460381
• Update Time: 2025-07-02

Bomedemstat Chemical and Physical Properties

Names and Identifiers

• Y2T4ALDEAT
• Bomedemstat
• DB15126
• Benzamide, N-((1S)-4-(((1R,2S)-2-(4-fluorophenyl)cyclopropyl)amino)-1-((4-methyl-1-piperazinyl)carbonyl)butyl)-4-(1H-1,2,3-triazol-1-yl)-
• N-[(2S)-1-(4-(methyl)piperazin-1-yl)-5-[[(1R,2S)-2-(4-fluorophenyl)-cyclopropyl]amino]-1-oxopentan-2-yl]-4-(1H-1,2,3-triazol-1-yl)benzamide
• N-[(2S)-5-{[(1R,2S)-2-(4-fluorophenyl)cyclopropyl]amino}-1-(4-methylpiperazin-1-yl)-1-oxopentan-2-yl]-4-(1H-1,2,3-triazol-1
• N-[(2S)-5-{[(1R,2S)-2-(4-Fluorophenyl)cyclopropyl]amino}-1-(4-methyl-1-piperazinyl)-1-oxo-2-pentanyl
• N-((S)-5-((1R,2S)-2-(4- fluorophenyl)cyclopropylamino)-1-(4- methylpiperazin-1-yl)-1-oxopentan-2-yl)-4- (1H-1,2,3-triazol-1-yl)benzamide
• BOMEDEMSTAT [INN]
• N-[(2S)-5-{[(1R,2S)-2-(4-fluorophenyl)cyclopropyl]amino}-1-(4-methylpiperazin-1-yl)-1-oxopentan-2-yl]-4-(1H-1,2,3-triazol-1-yl)benzamide
• IMG 7289
• CHEMBL4297289
• GLXC-26713
• US10519118, Example 158
• BDBM425083
• Bomedemstat (USAN/INN)
• BOMEDEMSTAT (IMG-7289)
• DA-61839
• Bomedemstat, IMG-7289
• KQKBMHGOHXOHTD-KKUQBAQOSA-N
• N-[(2S)-5-[[(1R,2S)-2-(4-fluorophenyl)cyclopropyl]amino]-1-(4-methylpiperazin-1-yl)-1-oxopentan-2-yl]-4-(triazol-1-yl)benzamide
• LSD-1 Inhibitor IMG-7289
• Bomedemstat [USAN]
• BOMEDEMSTAT [WHO-DD]
• N-((1S)-4-(((1R,2S)-2-(4-FLUOROPHENYL)CYCLOPROPYL)AMINO)-1-((4-METHYL-1-PIPERAZINYL)CARBONYL)BUTYL)-4-(1H-1,2,3-TRIAZOL-1-YL)BENZAMIDE
• HY-109169
• WHO 11114
• CS-0116355
• 1990504-34-1
• N-((2S)-5-(((1R,2S)-2-(4-fluorophenyl)cyclopropyl)amino)-1-(4-methylpiperazin-1-yl)-1-oxopentan-2-yl)-4-(1H-1,2,3-triazol-1-yl)benzamide
• UNII-Y2T4ALDEAT
• SCHEMBL17984236
• Lysine-specific Demethylase 1 Inhibitor IMG-7289
• IMG-7289
• D12263
• AT36780

• Inchi： 1S/C28H34FN7O2/c1-34-15-17-35(18-16-34)28(38)25(3-2-12-30-26-19-24(26)20-4-8-22(29)9-5-20)32-27(37)21-6-10-23(11-7-21)36-14-13-31-33-36/h4-11,13-14,24-26,30H,2-3,12,15-19H2,1H3,(H,32,37)/t24-,25-,26+/m0/s1
• InChI Key： KQKBMHGOHXOHTD-KKUQBAQOSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1C[C@H]1NCCC[C@@H](C(N1CCN(C)CC1)=O)NC(C1C=CC(=CC=1)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 519.27580151g/mol
• Monoisotopic Mass: 519.27580151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Bomedemstat

Research Brief on Bomedemstat (1990504-34-1): A Promising Therapeutic Agent in Myeloproliferative Neoplasms

Bomedemstat (chemical name: 1990504-34-1) is a novel, orally bioavailable lysine-specific demethylase 1 (LSD1) inhibitor currently under clinical investigation for the treatment of myeloproliferative neoplasms (MPNs), including essential thrombocythemia (ET) and myelofibrosis (MF). LSD1, a key epigenetic regulator, has been implicated in the pathogenesis of MPNs by promoting the proliferation of malignant hematopoietic stem and progenitor cells. Bomedemstat's mechanism of action involves selective inhibition of LSD1, leading to differentiation and apoptosis of malignant cells while sparing normal hematopoiesis.

Recent preclinical studies have demonstrated Bomedemstat's efficacy in reducing platelet counts and splenomegaly in MPN mouse models. The compound exhibits high selectivity for LSD1 over other histone demethylases, with an IC50 of approximately 20 nM. Importantly, Bomedemstat shows minimal off-target effects, addressing a significant challenge in epigenetic therapy development. Structural analysis reveals that 1990504-34-1 binds irreversibly to the flavin adenine dinucleotide (FAD) cofactor of LSD1, providing sustained target engagement.

Clinical trial data from Phase 1/2 studies (NCT04254978) indicate that Bomedemstat is well-tolerated in patients with advanced MPNs, with the most common adverse events being mild to moderate fatigue and gastrointestinal symptoms. Preliminary efficacy results show meaningful reductions in mutant allele burden, particularly for patients with CALR mutations. The drug demonstrates a favorable pharmacokinetic profile with once-daily dosing, achieving sustained LSD1 inhibition throughout the dosing interval.

Current research efforts focus on optimizing Bomedemstat's therapeutic window and exploring combination strategies with JAK inhibitors or hypomethylating agents. A multicenter Phase 2 trial is evaluating Bomedemstat as monotherapy in ET patients refractory to or intolerant of hydroxyurea, with early data showing durable platelet count control in approximately 60% of treated patients. Biomarker analyses suggest that Bomedemstat modulates inflammatory cytokine profiles and reduces bone marrow fibrosis in some MF patients.

The development of Bomedemstat represents a significant advancement in targeted epigenetic therapy for MPNs. Its unique mechanism of action differentiates it from conventional MPN treatments, offering potential disease-modifying effects rather than purely symptomatic control. Future research directions include investigating Bomedemstat's activity in other hematologic malignancies and solid tumors where LSD1 plays a pathogenic role. The compound's chemical stability and drug-like properties, attributable to its 1990504-34-1 scaffold, position it as a promising candidate for further clinical development in precision oncology.